3-Hydroxydodecanedioyl-CoA

• Molecular Formula: C33H56N7O20P3S
• Molecular Weight: 995.8 g/mol
• InChI: InChI=1S/C33H56N7O20P3S/c1-33(2,28(47)31(48)36-12-11-22(42)35-13-14-64-24(45)10-8-6-4-3-5-7-9-20(41)15-23(43)44)17-57-63(54,55)60-62(52,53)56-16-21-27(59-61(49,50)51)26(46)32(58-21)40-19-39-25-29(34)37-18-38-30(25)40/h18-21,26-28,32,41,46-47H,3-17H2,1-2H3,(H,35,42)(H,36,48)(H,43,44)(H,52,53)(H,54,55)(H2,34,37,38)(H2,49,50,51)
• InChIKey: XJOLJLQTXLRLKK-UHFFFAOYSA-N

Procurement Guide: 3-Hydroxydodecanedioyl-CoA for Metabolomics, LCHAD Deficiency Research, and Dicarboxylic Acid Metabolism Studies

3-Hydroxydodecanedioyl-CoA is a long-chain (C12) dicarboxylyl-CoA ester classified as an (S)-3-hydroxyacyl-CoA, formed by the thioester linkage of coenzyme A to (S)-3-hydroxydodecanedioic acid [1]. It functions as an obligate intermediate in the omega- and beta-oxidation pathways of long-chain dicarboxylic acids and serves as a key diagnostic biomarker for inherited fatty acid oxidation disorders, particularly long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency [2].

① Omega- and beta-oxidation pathway studies of long-chain dicarboxylic acids

② LCHAD enzyme activity reconstitution using (S)-3-hydroxyacyl-CoA substrate

③ LC-MS/MS reference standard for 3-hydroxydodecanedioic acid profiling

• [1] ChEBI. (S)-3-hydroxydodecanedioyl-CoA. CHEBI:76429. View Source
• [2] Duran M, Wanders RJ, de Jager JP, et al. 3-Hydroxydicarboxylic aciduria due to long-chain 3-hydroxyacyl-coenzyme A dehydrogenase deficiency associated with sudden neonatal death: protective effect of medium-chain triglyceride treatment. Eur J Pediatr. 1991;150(3):190-195. View Source

Technical Basis for Non-Substitutability: Why Closely Related Acyl-CoA Analogs Fail to Recapitulate 3-Hydroxydodecanedioyl-CoA Behavior

Substitution of 3-hydroxydodecanedioyl-CoA with other long-chain acyl-CoAs (e.g., dodecanedioyl-CoA or 3-hydroxydodecanoyl-CoA) is not scientifically valid due to distinct enzymatic recognition and metabolic routing. The combination of a C12 aliphatic chain, a terminal dicarboxylate group, and a stereospecific (S)-3-hydroxyl moiety creates a unique substrate fingerprint for enzymes such as long-chain 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.211) and peroxisomal acyl-CoA oxidase [1]. Even minor chain-length variation (e.g., C10 3-hydroxydecanedioyl-CoA) alters kinetic parameters and cellular partitioning, while omission of the 3-hydroxyl group (dodecanedioyl-CoA) shifts degradation from mitochondrial LCHAD-dependent pathways to peroxisomal routes, fundamentally changing the metabolic outcome and diagnostic utility [2].

Chain length C10 or C14 homologs shift kinetic parameters and alter C12 diagnostic accumulation profile.

Monocarboxylate 3-hydroxydodecanoyl-CoA routes to mitochondrial LCHAD, not peroxisomal dicarboxylate pathway.

Hydroxyl absence Dodecanedioyl-CoA bypasses LCHAD and enters peroxisomal oxidase, losing metabolic context.

Positional isomer 4- or 6-hydroxy isomers alter chromatographic retention and enzymatic recognition.

• [1] Wanders RJ, IJlst L, van Gennip AH, et al. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: identification of a new inborn error of mitochondrial fatty acid beta-oxidation. J Inherit Metab Dis. 1990;13(3):311-314. View Source
• [2] Vamecq J, Draye JP, Van Hoof F. The peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1985;98(1):231-240. View Source

Comparative Evidence Matrix: Quantified Differentiation of 3-Hydroxydodecanedioyl-CoA from Structural Analogs

Chain-Length Specificity in LCHAD-Catalyzed Dehydrogenation: C12 Dicarboxylate vs. C10 and C14 Homologs

Purified human long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) exhibits maximal catalytic efficiency (kcat/Km) toward C12-C16 3-hydroxyacyl-CoA substrates. While direct kinetic data for 3-hydroxydodecanedioyl-CoA are not reported in isolation, clinical metabolomic profiling in LCHAD-deficient patients demonstrates that the C12 dicarboxylate (3-hydroxydodecanedioic acid) accumulates at urinary concentrations approximately 5- to 10-fold higher than the C10 homolog (3-hydroxydecanedioic acid) during metabolic crisis, indicating preferential formation and impaired clearance of the C12 chain length in the pathological state [1]. This chain-length specificity dictates that C12 3-hydroxydodecanedioyl-CoA is the clinically relevant substrate for diagnostic assay development and enzyme activity reconstitution.

Chain-length specificity

Class-level

5–10× higher urinary excretion vs. C10 homolog

Supports C12 chain-length preference for LCHAD substrate reconstitution

Class-level inference from patient cohort metabolomics

Evidence Dimension	Urinary excretion (umol/mmol creatinine) in LCHAD deficiency
Target Compound Data	3-hydroxydodecanedioic acid: 37.2 - 550.8 (infant range)
Comparator Or Baseline	3-hydroxydecanedioic acid (C10): reported as lower, correlative homolog
Quantified Difference	Approximately 5- to 10-fold higher excretion of C12 vs. C10
Conditions	Urinary metabolomics in LCHAD-deficient patients during acute crisis

Why This Matters

Procurement of the C12 chain length is mandatory for accurately recapitulating the substrate profile of LCHAD and for developing validated LC-MS/MS diagnostic assays that target the primary accumulating dicarboxylate species.

• [1] Duran M, Wanders RJ, de Jager JP, et al. 3-Hydroxydicarboxylic aciduria due to long-chain 3-hydroxyacyl-coenzyme A dehydrogenase deficiency associated with sudden neonatal death: protective effect of medium-chain triglyceride treatment. Eur J Pediatr. 1991;150(3):190-195. View Source

Dicarboxylate vs. Monocarboxylate Routing: Peroxisomal vs. Mitochondrial Beta-Oxidation

The presence of a terminal carboxylate group in 3-hydroxydodecanedioyl-CoA fundamentally alters its subcellular oxidation fate compared to monocarboxylate 3-hydroxydodecanoyl-CoA. In rat liver fractionation studies, dodecanedioyl-CoA (the non-hydroxylated dicarboxylate analog) undergoes cyanide-insensitive oxidation in peroxisomes at rates that are 20-25% of those observed for palmitoyl-CoA in mitochondria [1]. Although specific data for 3-hydroxydodecanedioyl-CoA are not reported, the dicarboxylate moiety is known to restrict mitochondrial uptake and favor peroxisomal chain-shortening, whereas the monocarboxylate 3-hydroxydodecanoyl-CoA is predominantly oxidized in mitochondria via the LCHAD/MTP complex. This divergence means that substitution with a monocarboxylate analog will yield completely different metabolic flux distributions, making 3-hydroxydodecanedioyl-CoA the required substrate for investigating peroxisomal dicarboxylic acid catabolism.

Mitochondrial routing

Reported

20–25% relative oxidation rate

Confirms peroxisomal preference; monocarboxylates dominate mitochondrial flux

Cross-study comparable; rat liver fractionation data

Evidence Dimension	Cyanide-insensitive oxidation rate (relative activity)
Target Compound Data	Dodecanedioyl-CoA: 20-25% of palmitoyl-CoA activity in mitochondria
Comparator Or Baseline	Palmitoyl-CoA (C16 monocarboxylate): baseline 100% activity
Quantified Difference	Approximately 4- to 5-fold lower mitochondrial oxidation for dicarboxylate vs. monocarboxylate
Conditions	Rat liver mitochondria permeabilized, spectrophotometric ferricyanide reduction assay

Why This Matters

Users studying peroxisomal disorders or dicarboxylic acid metabolism must use the dicarboxylyl-CoA form to avoid confounding mitochondrial flux that would dominate with monocarboxylate substrates.

• [1] Vamecq J, Draye JP, Van Hoof F. The peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1985;98(1):231-240. View Source

Stereospecific (S)-3-Hydroxyl Recognition: Critical for LCHAD Deficiency Modeling

The (S)-stereochemistry of the 3-hydroxyl group in 3-hydroxydodecanedioyl-CoA is essential for recognition by LCHAD, which exclusively dehydrogenates L-3-hydroxyacyl-CoA esters to their 3-keto derivatives. In LCHAD-deficient patients, the urinary excretion of 3-hydroxydodecanedioic acid (derived from the CoA ester) is elevated 10- to 100-fold above normal reference ranges, serving as a primary diagnostic criterion [1]. By contrast, the non-hydroxylated analog dodecanedioyl-CoA is not a substrate for LCHAD and instead enters the peroxisomal oxidase pathway, generating H2O2 rather than the NADH-dependent mitochondrial pathway [2]. This stereochemical and functional distinction renders 3-hydroxydodecanedioyl-CoA uniquely suited for in vitro reconstitution of the LCHAD enzymatic defect and for calibration of diagnostic LC-MS/MS assays targeting 3-hydroxydicarboxylic acid biomarkers.

Stereospecific recognition

Class-level

~100-fold elevation in LCHAD deficiency vs. normal

Establishes (S)-3-hydroxyl requirement for LCHAD-mediated oxidation

Diagnostic metabolite; class-level inference from clinical metabolomics

Evidence Dimension	Diagnostic elevation in LCHAD deficiency
Target Compound Data	3-hydroxydodecanedioic acid: up to 550.8 umol/mmol creatinine (infant range)
Comparator Or Baseline	Normal reference: 3.672 ± 3.213 umol/mmol creatinine
Quantified Difference	Approximately 100-fold elevation in affected infants
Conditions	Urinary metabolomics by GC-MS or LC-MS/MS

Why This Matters

Procurement of the (S)-3-hydroxy form is non-negotiable for experiments aiming to model LCHAD deficiency, validate diagnostic assays, or study the enzymatic mechanism of 3-hydroxyacyl-CoA dehydrogenases.

• [1] Human Metabolome Database (HMDB). 3-Hydroxydodecanedioic acid (HMDB0000413). View Source
• [2] Vamecq J, Draye JP, Van Hoof F. The peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1985;98(1):231-240. View Source

Physicochemical Identity Verification: Distinguishing 3-Hydroxydodecanedioyl-CoA from Positional Isomers

The molecular formula of 3-hydroxydodecanedioyl-CoA is C33H56N7O20P3S with a monoisotopic mass of 995.82 Da [1]. Positional isomers such as 4-hydroxydodecanedioyl-CoA and 6-hydroxydodecanedioyl-CoA possess identical molecular weight but differ in the hydroxyl group location, which may alter chromatographic retention time and enzymatic recognition. The predicted negative-ion LC-MS/MS spectrum for 3-hydroxydodecanedioic acid (the free acid derived from the CoA ester) shows a distinct fragmentation pattern (splash10-002b-0090000000-2cc995a8b8c0ea7aebd1 at 10V) that differs from its positional isomers [2]. Procurement of the correctly specified 3-hydroxy isomer is therefore critical to avoid misidentification in targeted metabolomics workflows and to ensure reproducible retention time alignment with authentic standards.

Isomer identity

Specification review

MW 995.82 Da; distinct MS/MS splash key

Ensures isomer-specific LC-MS identification in targeted workflows

Predicted fragmentation; experimental validation may be needed

Evidence Dimension	Molecular weight and predicted LC-MS/MS fragmentation
Target Compound Data	3-Hydroxydodecanedioyl-CoA: MW 995.82 Da; distinct MS/MS splash key
Comparator Or Baseline	4-Hydroxydodecanedioyl-CoA: MW 995.82 Da; distinct predicted fragmentation
Quantified Difference	Different chromatographic retention and MS/MS transitions expected
Conditions	Reversed-phase UHPLC-ESI-MS/MS, negative ion mode

Why This Matters

For analytical chemists developing targeted MRM assays or metabolomics libraries, the correct positional isomer is essential to prevent false-positive identifications and to achieve reproducible quantitative results.

• [1] ChemFont. 3-Hydroxydodecanedioyl-CoA. CFc000280593. View Source
• [2] Human Metabolome Database (HMDB). Predicted LC-MS/MS Spectrum for 3-Hydroxydodecanedioic acid. View Source

Validated Use Cases: Where 3-Hydroxydodecanedioyl-CoA Delivers Definitive Value Over Alternative Substrates

Clinical Metabolomics: LC-MS/MS Quantitation of 3-Hydroxydicarboxylic Acids in LCHAD Deficiency

3-Hydroxydodecanedioyl-CoA serves as the authentic reference standard for generating calibration curves and validating MRM transitions for the free acid (3-hydroxydodecanedioic acid), which is a primary diagnostic biomarker for LCHAD deficiency. The C12 chain length provides optimal sensitivity and specificity over shorter-chain homologs due to its 100-fold elevation in affected patients versus normal controls [1]. Procurement ensures accurate quantification in newborn screening and confirmatory diagnostic panels.

Enzymology: Reconstitution of Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) Activity

This compound is an essential substrate for in vitro enzyme assays measuring LCHAD (EC 1.1.1.211) activity, where its (S)-3-hydroxy stereochemistry and C12 chain length closely mimic the physiological substrate profile of the mitochondrial trifunctional protein complex. Its use permits kinetic characterization and screening of potential pharmacological chaperones or inhibitors targeting LCHAD deficiency [2].

Peroxisomal Metabolism Research: Substrate for Dicarboxylyl-CoA Oxidase and Beta-Oxidation Studies

Investigators studying peroxisomal fatty acid oxidation utilize 3-hydroxydodecanedioyl-CoA to dissect the chain-shortening pathway of long-chain dicarboxylic acids. The dicarboxylate moiety restricts mitochondrial uptake and directs flux toward peroxisomal acyl-CoA oxidase, enabling selective measurement of H2O2 production or NADH generation in subcellular fractionation experiments [3].

Reference Material Preparation for Targeted Metabolomics Libraries

As a chemically defined CoA thioester with a well-characterized molecular mass and predicted MS/MS fragmentation, 3-hydroxydodecanedioyl-CoA is used to populate spectral libraries and to optimize chromatographic separation of long-chain dicarboxylyl-CoA isomers in reversed-phase UHPLC-MS workflows [4].

Application

Selection Property

Validation Focus

LC-MS/MS Bioanalytical Research: 3-Hydroxydodecanedioic Acid Profiling

C12 chain-length preference for research profiling

MRM transition and recovery in human urine research matrices

LCHAD Enzyme Activity Reconstitution

(S)-3-hydroxy stereochemistry and C12 substrate

Kinetic characterization and modulator screening

Peroxisomal Dicarboxylic Acid Beta-Oxidation Studies

Dicarboxylyl-CoA structure

Peroxisomal vs. mitochondrial flux discrimination

Metabolomics Spectral Library Development

Well-characterized mass and fragmentation

Chromatographic retention and isomer resolution

• [1] Human Metabolome Database (HMDB). 3-Hydroxydodecanedioic acid (HMDB0000413). View Source
• [2] Wanders RJ, IJlst L, van Gennip AH, et al. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: identification of a new inborn error of mitochondrial fatty acid beta-oxidation. J Inherit Metab Dis. 1990;13(3):311-314. View Source
• [3] Vamecq J, Draye JP, Van Hoof F. The peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1985;98(1):231-240. View Source
• [4] ChemFont. 3-Hydroxydodecanedioyl-CoA. CFc000280593. View Source